Cas no 89839-79-2 (1,3-Dioxolane, 2-methyl-2-(2-methyl-2-hexenyl)-)

• Product name: 1,3-Dioxolane, 2-methyl-2-(2-methyl-2-hexenyl)-
• CAS No: 89839-79-2
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 587552
• PubChem ID: 71326462

1,3-Dioxolane, 2-methyl-2-(2-methyl-2-hexenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-methyl-2-(2-methyl-2-hexenyl)-
• 2-methyl-2-(2-methylhex-2-enyl)-1,3-dioxolane
• 2-METHYL-2-(2-METHYLHEX-2-EN-1-YL)-1,3-DIOXOLANE
• DTXSID90755658
• 89839-79-2

• Inchi： InChI=1S/C11H20O2/c1-4-5-6-10(2)9-11(3)12-7-8-13-11/h6H,4-5,7-9H2,1-3H3
• InChI Key： CZYBYEBUZFZRIO-UHFFFAOYSA-N
• SMILES： CCCC=C(C)CC1(OCCO1)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3